6,6-bis(ethylthio)-1,2,3,4,5-hexanepentol

Specification

• CAS No.: 6748-69-2
• Molecular Formula: C10H22O5S2
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 6,6-bis(ethylsulfanyl)hexane-1,2,3,4,5-pentol
• Standard InChI: InChI=1S/C10H22O5S2/c1-3-16-10(17-4-2)9(15)8(14)7(13)6(12)5-11/h6-15H,3-5H2,1-2H3
• Standard InChI Key: BTOYCPDACQXQRS-UHFFFAOYSA-N
• SMILES: CCSC(C(C(C(C(CO)O)O)O)O)SCC
• Canonical SMILES: CCSC(C(C(C(C(CO)O)O)O)O)SCC

Introduction

6,6-bis(ethylthio)-1,2,3,4,5-hexanepentol is a chemical compound that belongs to the class of organic molecules. It is also known as D-Glucose, diethyl mercaptal, and has several other synonyms, including 6,6-bis(ethylsulfanyl)hexane-1,2,3,4,5-pentol and D-Glucose diethylmercaptal. This compound is derived from glucose and involves the replacement of the aldehyde group with two ethylthio groups, forming a dithioacetal.

Chemical Formula and Molecular Weight

The molecular formula of 6,6-bis(ethylthio)-1,2,3,4,5-hexanepentol is C10H22O5S2, and its molecular weight is approximately 286.4 g/mol. The exact mass is reported to be 286.09086615 g/mol.

Synonyms and Identifiers

This compound is identified by several synonyms and identifiers:

• Synonyms: 6,6-bis(ethylsulfanyl)hexane-1,2,3,4,5-pentol, D-Glucose, diethyl mercaptal, D-Glucose diethylmercaptal.

• CAS Numbers: 5463-33-2, 6748-69-2.

• InChI: InChI=1S/C10H22O5S2/c1-3-16-10(17-4-2)9(15)8(14)7(13)6(12)5-11/h6-15H,3-5H2,1-2H3.

• InChIKey: BTOYCPDACQXQRS-UHFFFAOYSA-N.

Stereochemistry

The compound can exist in different stereoisomeric forms, with one specific form being (2R,3S,4S,5R)-6,6-bis(ethylthio)hexane-1,2,3,4,5-pentaol.

Synthesis and Preparation

6,6-bis(ethylthio)-1,2,3,4,5-hexanepentol is synthesized from glucose by converting it into a dithioacetal. This process involves the reaction of glucose with ethanethiol in the presence of an acid catalyst, typically hydrochloric acid or sulfuric acid, to form the diethyl mercaptal derivative.

Stock Solution Preparation for (2R,3S,4S,5R)-6,6-bis(ethylthio)hexane-1,2,3,4,5-pentaol

Concentration	1 mg	5 mg	10 mg
1 mM	3.4915 mL	17.4575 mL	34.915 mL
5 mM	0.6983 mL	3.4915 mL	6.983 mL
10 mM	0.3491 mL	1.7457 mL	3.4915 mL